(2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate
Overview
Description
(2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the family of morpholine carboxylates and has been synthesized using various methods. The purpose of
Mechanism of Action
The mechanism of action of ((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate is not fully understood. However, it is believed to exert its antitumor effects by inhibiting the activity of topoisomerase II, an enzyme involved in DNA replication and repair. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been found to have antifungal and antibacterial properties. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of ((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate is its potent antitumor activity against several types of cancer cells. Additionally, it has been found to have antifungal and antibacterial properties. However, one limitation of this compound is its low solubility in water, which can make it difficult to use in certain lab experiments.
Future Directions
Several future directions for the study of ((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate include:
1. Further studies to fully understand the mechanism of action of this compound.
2. Development of more efficient synthesis methods to increase the yield of the final product.
3. Investigation of the potential use of this compound as a chiral auxiliary in asymmetric synthesis.
4. Studies to determine the potential use of this compound in combination with other anticancer drugs.
5. Investigation of the potential use of this compound in the treatment of other diseases, such as fungal and bacterial infections.
Conclusion:
In conclusion, ((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been found to have potent antitumor activity against several types of cancer cells, as well as antifungal and antibacterial properties. Further studies are needed to fully understand the mechanism of action and potential applications of this compound in the treatment of various diseases.
Scientific Research Applications
((2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate has been extensively studied for its potential use in the treatment of various diseases. It has been shown to have potent antitumor activity against several types of cancer cells, including breast, lung, and colon cancer. Additionally, it has been found to have antifungal and antibacterial properties. Furthermore, it has been studied for its potential use as a chiral auxiliary in asymmetric synthesis.
properties
IUPAC Name |
ethyl (2R,3S)-4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO4/c1-3-19-15(18)14-11(2)20-10-13(17)16(14)9-12-7-5-4-6-8-12/h4-8,11,14H,3,9-10H2,1-2H3/t11-,14+/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHEIROLZQYEGDS-RISCZKNCSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(OCC(=O)N1CC2=CC=CC=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1[C@H](OCC(=O)N1CC2=CC=CC=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2R,3S)-ethyl 4-benzyl-2-methyl-5-oxomorpholine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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